Cas no 803-22-5 ((1R,2S,5R,5aR,7aS,11aS,11bR,14S)-1,11-dihydroxy-8,11a,14-trimethyl-1,7,7a,11,11a,11b-hexahydro-2H-2,5,5a-(methanetriyloxymethano)naphtho[1,2-d]oxepine-4,6,10(5H)-trione)

• Product Name: (1R,2S,5R,5aR,7aS,11aS,11bR,14S)-1,11-dihydroxy-8,11a,14-trimethyl-1,7,7a,11,11a,11b-hexahydro-2H-2,5,5a-(methanetriyloxymethano)naphtho[1,2-d]oxepine-4,6,10(5H)-trione
• CAS No: 803-22-5
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• CID: 1800860
• Update Time: 2024-03-01

(1R,2S,5R,5aR,7aS,11aS,11bR,14S)-1,11-dihydroxy-8,11a,14-trimethyl-1,7,7a,11,11a,11b-hexahydro-2H-2,5,5a-(methanetriyloxymethano)naphtho[1,2-d]oxepine-4,6,10(5H)-trione Chemical and Physical Properties

Names and Identifiers

• (1R,2S,5R,5aR,7aS,11aS,11bR,14S)-1,11-dihydroxy-8,11a,14-trimethyl-1,7,7a,11,11a,11b-hexahydro-2H-2,5,5a-(methanetriyloxymethano)naphtho[1,2-d]oxepine-4,6,10(5H)-trione
• samaderin B
• Samaderine B
• 2H-5a,2,5-(Methanoxymetheno)naphth[1,2-d]oxepin-4,6,10(5H)-trione, 1,7,7a,11,11a,11b-hexahydro-1,11-dihydroxy-8,11a,14-trimethyl-, (1R,2S,5R,5aR,7aS,11S,11aS,11bR,14S)- (9CI)

• Inchi： 1S/C19H22O7/c1-7-4-9(20)14(23)17(2)8(7)5-10(21)19-6-25-18(3)13(19)16(24)26-15(18)11(22)12(17)19/h4,8,11-15,22-23H,5-6H2,1-3H3
• InChI Key： CVLVYBSPYHCGGU-UHFFFAOYSA-N
• SMILES： CC1C2CC(C34C(C2(C)C(O)C(=O)C=1)C(O)C1OC(C3C1(C)OC4)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• XLogP3: -1.504

Experimental Properties

• Density: 1.49
• Boiling Point: 648.9°C at 760 mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids